Cas no 827037-18-3 (2-Pentenoic acid, 2-methoxy-4-oxo-)

• Product Name: 2-Pentenoic acid, 2-methoxy-4-oxo-
• CAS No: 827037-18-3
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 686061
• PubChem ID: 59041518
• Update Time: 2025-04-19

2-Pentenoic acid, 2-methoxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2-methoxy-4-oxo-
• 2-methoxy-4-oxopent-2-enoic acid
• DTXSID30730909
• 827037-18-3

• Inchi： 1S/C6H8O4/c1-4(7)3-5(10-2)6(8)9/h3H,1-2H3,(H,8,9)
• InChI Key： OEEKCMQEAMMJRR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)=CC(C)=O

Computed Properties

• Exact Mass: 144.04225873g/mol
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 63.6Ų